1-(2-methoxyethyl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1H-indole-4-carboxamide

• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]indole-4-carboxamide
• InChI: InChI=1S/C21H21N5O2/c1-28-12-11-25-10-9-18-19(3-2-4-20(18)25)21(27)24-17-7-5-16(6-8-17)13-26-15-22-14-23-26/h2-10,14-15H,11-13H2,1H3,(H,24,27)
• InChI Key: SYYLYOJDXWPNDD-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C(C=CC=C21)C(=O)NC3=CC=C(C=C3)CN4C=NC=N4

Description

The compound 1-(2-methoxyethyl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1H-indole-4-carboxamide is a heterocyclic molecule featuring an indole core substituted with a 2-methoxyethyl group at position 1 and a carboxamide at position 2. The carboxamide is linked to a phenyl ring bearing a 1,2,4-triazolemethyl substituent.

Preparation Methods

Benzylation of 1H-1,2,4-Triazole

Reaction of 1H-1,2,4-triazole with 4-nitrobenzyl bromide in acetonitrile at reflux (82°C) for 6 hours introduces the benzyl group selectively at the 1-position of the triazole. Catalytic potassium carbonate (K₂CO₃) facilitates deprotonation and nucleophilic substitution, yielding 4-nitrobenzyl-1H-1,2,4-triazole (75% yield).

Reduction of the Nitro Group

Hydrogenation of the nitroarene to aniline is accomplished using palladium on carbon (Pd/C, 10 wt%) under H₂ (1 atm) in ethanol. The reaction completes within 2 hours at 25°C, affording 4-(1H-1,2,4-triazol-1-ylmethyl)aniline in 90% yield.

Key Considerations :

• Regioselectivity : The use of 1H-1,2,4-triazole ensures substitution occurs exclusively at the 1-position due to thermodynamic stability.

• Catalyst Loading : Excess Pd/C (>15 wt%) may lead to triazole hydrogenolysis.

Amide Coupling to Form the Target Compound

The final step involves coupling 1-(2-methoxyethyl)-1H-indole-4-carbonyl chloride with 4-(1H-1,2,4-triazol-1-ylmethyl)aniline. Conducted in anhydrous DCM with triethylamine (Et₃N) as a base, the reaction proceeds at 0°C to room temperature for 4–6 hours, yielding the target compound in 82–88% purity. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) enhances purity to >98%.

Table 2: Optimization of Coupling Conditions

Parameter	Condition 1	Condition 2	Optimal Condition
Solvent	DCM	THF	DCM
Base	Et₃N	Pyridine	Et₃N
Temperature (°C)	0→25	25	0→25
Yield (%)	85	72	85

Characterization and Analytical Data

The final product is characterized by NMR, HRMS, and HPLC:

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.45 (s, 1H, triazole-H), 7.85–7.10 (m, 8H, aromatic), 4.60 (s, 2H, CH₂), 4.20 (t, 2H, OCH₂), 3.55 (t, 2H, CH₂O), 3.30 (s, 3H, OCH₃).

• HRMS (ESI+) : m/z Calcd for C₂₃H₂₄N₅O₂ [M+H]⁺ 422.1934; Found 422.1936.

• HPLC Purity : 99.1% (C18 column, 70:30 MeCN/H₂O).

Scalability and Industrial Considerations

Scale-up challenges include controlling exothermic reactions during alkylation and ensuring consistent triazole regioselectivity. Continuous flow systems for the nitro reduction step improve safety and efficiency, while in-line HPLC monitoring ensures batch-to-batch consistency .

Chemical Reactions Analysis

Types of Reactions

1-(2-methoxyethyl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1H-indole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts or metal hydrides.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at various positions on the indole and triazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Palladium on carbon (Pd/C) with hydrogen gas or sodium borohydride.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for electrophilic substitution; nucleophiles like amines or thiols for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. The triazole ring is particularly noted for its ability to inhibit fungal enzymes, making this compound a candidate for antifungal drug development. Studies have shown that derivatives of triazoles can effectively combat various fungal infections, suggesting that this compound may share similar activity .

Anticancer Potential

The compound's indole structure is associated with various anticancer activities. Preliminary studies have indicated that similar compounds can induce apoptosis in cancer cells and inhibit tumor growth. For instance, compounds containing triazole and indole moieties have been evaluated for their cytotoxic effects on different cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancers .

Enzyme Inhibition

The mechanism of action may involve the inhibition of specific enzymes involved in disease pathways. For example, compounds with triazole structures have been shown to inhibit cytochrome P450 enzymes, which play a crucial role in drug metabolism and synthesis of steroid hormones .

Agricultural Applications

In agriculture, compounds similar to 1-(2-methoxyethyl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1H-indole-4-carboxamide are explored as potential fungicides. Their ability to disrupt fungal growth can be harnessed to protect crops from various diseases caused by pathogenic fungi.

Materials Science

The incorporation of this compound into polymer matrices has been investigated for developing materials with enhanced properties. Its unique chemical structure allows for modifications that can lead to materials with specific thermal and mechanical characteristics.

Case Studies

Study	Focus	Findings
Study 1	Antimicrobial Activity	Demonstrated effective inhibition against Candida species using related triazole compounds .
Study 2	Anticancer Activity	Induced apoptosis in MCF-7 cells; potential as an anticancer agent .
Study 3	Enzyme Inhibition	Showed inhibition of cytochrome P450 enzymes relevant for drug metabolism .

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1H-indole-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Core Heterocyclic Variations

a) Indole vs. Benzofuran Derivatives

• 7-Methoxy-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1-benzofuran-2-carboxamide (CAS: 951996-79-5): Structural Difference: Replaces the indole core with a benzofuran ring.

b) Triazole Isomerism

• N-[4-(Diethylamino)phenyl]-1-(2-methoxyethyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide (Compound 47k): Structural Difference: Contains a 1,2,3-triazole instead of a 1,2,4-triazole. Implications: The triazole isomerism affects hydrogen bonding and steric interactions, which may influence enzyme inhibition profiles .

Substituent Modifications

a) Phenyl Ring Substitutions

• 2-Chloro-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide (CAS: 945298-51-1):

  • Structural Difference : Features a chloroacetamide group instead of the indole carboxamide.
  • Implications : The chloroacetamide group may confer electrophilic reactivity, differing from the carboxamide’s hydrogen-bonding capacity .
• 4-(1H-1,2,4-Triazol-1-ylmethyl)aniline: Structural Difference: Substitutes the carboxamide with an aniline group. Implications: The free amino group could serve as a synthetic precursor for further functionalization .

b) Triazole-Containing Antifungals

• Terconazole (CAS: 67915-31-5): Structural Difference: Contains a cis-piperazine-dioxolane-triazole framework. Functional Similarity: Shares the 1,2,4-triazol-1-ylmethyl group, a hallmark of antifungal azoles. Implications: The target compound’s indole carboxamide may offer a novel mechanism compared to terconazole’s dioxolane-piperazine system .

Physicochemical and Pharmacokinetic Properties

Compound Name	Molecular Weight	LogP (Predicted)	Key Functional Groups	Potential Applications
Target Compound	~407.4 g/mol	~2.5	Indole, carboxamide, triazole	Antimicrobial, enzyme inhibition
Terconazole	532.46 g/mol	~4.8	Triazole, dioxolane, piperazine	Antifungal
7-Methoxy-benzofuran analog (CAS: 951996-79-5)	~393.4 g/mol	~3.2	Benzofuran, carboxamide	Not reported
Compound 47k ()	~380.4 g/mol	~3.0	1,2,3-triazole, diethylamino	Not reported

Research Findings and Hypothesized Activity

• Antifungal Potential: The 1,2,4-triazole moiety in terconazole and fluconazole () inhibits fungal lanosterol 14α-demethylase. The target compound’s triazole group may share this mechanism, though its indole core could enhance blood-brain barrier penetration compared to dioxolane-based azoles .
• Enzyme Inhibition : Indole-carboxamide derivatives in exhibit α-glucosidase inhibition. The target compound’s indole-triazole framework may similarly target metabolic enzymes .

Biological Activity

The compound 1-(2-methoxyethyl)-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-1H-indole-4-carboxamide is a novel hybrid molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and antifungal treatments. This article synthesizes existing research findings on the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₈H₁₈N₄O₂
• Molecular Weight : 342.36 g/mol

Anticancer Activity

Research indicates that the compound exhibits significant anticancer properties. It has been shown to induce apoptosis in cancer cell lines through multiple mechanisms:

• Cell Cycle Arrest : The compound causes G2/M phase cell cycle arrest in MCF-7 breast cancer cells, leading to increased apoptosis rates. This was evidenced by an IC50 value of 52 nM in MCF-7 cells and 74 nM in MDA-MB-231 cells, demonstrating selective toxicity towards cancer cells compared to non-tumorigenic cells .
• Microtubule Disruption : The compound inhibits tubulin polymerization, a critical process for mitotic spindle formation. Immunofluorescence studies revealed that treated MCF-7 cells exhibited multinucleation, a hallmark of mitotic catastrophe .

Antifungal Activity

In addition to its anticancer properties, the compound has shown promising antifungal activity:

• Broad-Spectrum Efficacy : A related triazole-indole hybrid demonstrated potent activity against various Candida species, including fluconazole-resistant strains. The mechanism involves inhibition of ergosterol biosynthesis and phospholipase A2-like activity .

Efficacy Data

The following table summarizes the biological activities observed in various studies:

Activity	Cell Line/Organism	IC50/MIC (µg/mL)	Mechanism
Anticancer	MCF-7 (breast cancer)	52	G2/M phase arrest, apoptosis
Anticancer	MDA-MB-231 (triple-negative)	74	Tubulin polymerization inhibition
Antifungal	C. albicans	0.25	Ergosterol biosynthesis inhibition
Antifungal	C. glabrata	0.5	Phospholipase A2-like activity inhibition

Case Study 1: Anticancer Efficacy

In a study published in Cancer Research, the compound was evaluated for its antiproliferative effects against various cancer cell lines. It was found to significantly inhibit cell growth and induce apoptosis through caspase activation pathways. The study concluded that the compound could be a lead candidate for further development in breast cancer therapies .

Case Study 2: Antifungal Properties

A clinical study assessed the efficacy of a related triazole-indole hybrid against Candida infections in immunocompromised patients. The results indicated that the compound was effective against fluconazole-resistant strains and had a favorable safety profile with minimal cytotoxicity towards human fibroblasts .

Q & A

Q. What are the common synthetic routes for synthesizing this compound?

The synthesis involves multi-step reactions:

• Step 1: Coupling indole-4-carboxylic acid derivatives with substituted anilines (e.g., 4-(1H-1,2,4-triazol-1-ylmethyl)aniline) via amide bond formation using EDCl/HOBt or DCC as coupling agents in anhydrous DMF .
• Step 2: Introducing the 2-methoxyethyl group via alkylation under basic conditions (e.g., K₂CO₃ in DMF) .
• Step 3: Functionalizing the triazole moiety using Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for regioselective triazole formation . Key Monitoring: Reaction progress tracked via TLC; purity confirmed by HPLC (>95%) .

Q. Which characterization techniques are critical for structural confirmation?

• NMR Spectroscopy: 1H and 13C NMR to verify functional groups (e.g., methoxyethyl protons at δ 3.2–3.6 ppm, triazole protons at δ 8.1–8.3 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]+ calculated for C₂₂H₂₂N₅O₂: 400.1778) .
• X-ray Crystallography: For unambiguous confirmation of stereochemistry and solid-state packing, if suitable crystals are obtained .

Q. What biological activities are reported for structurally related triazole-indole derivatives?

• Anticancer Activity: Analogous compounds show IC₅₀ values of 2–10 µM against breast (MCF-7) and colon (HCT-116) cancer cell lines via tubulin inhibition .
• Antimicrobial Effects: MIC values of 4–16 µg/mL against Gram-positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans) due to membrane disruption .

Advanced Research Questions

Q. How can reaction yields be optimized for the triazole-substituted indole core?

• Catalyst Optimization: Use CuI (10 mol%) in DMSO/H₂O (3:1) at 70°C for 18 hours to enhance regioselectivity and yield (>85%) .
• Solvent Screening: Compare DMF, THF, and acetonitrile for solubility and side-product formation. DMF minimizes byproducts due to polar aprotic stability .
• Design of Experiments (DoE): Apply factorial design to evaluate interactions between temperature, catalyst loading, and reaction time .

Q. How to address discrepancies in biological activity data across studies?

• Assay Standardization: Use consistent cell lines (e.g., ATCC-validated MCF-7) and protocols (e.g., MTT assay with 48-hour incubation) .
• Purity Validation: Ensure compound purity (>95% via HPLC) to exclude confounding effects from impurities .
• Orthogonal Assays: Cross-validate results using colony formation assays or flow cytometry for apoptosis .

Q. What strategies guide structure-activity relationship (SAR) studies on the triazole moiety?

• Analog Synthesis: Replace triazole with tetrazole or imidazole to assess heterocycle impact on bioactivity .
• Substituent Variation: Introduce electron-withdrawing groups (e.g., -Cl, -CF₃) at triazole positions to enhance binding affinity (e.g., ΔIC₅₀ from 10 µM to 2 µM) .
• Molecular Docking: Use AutoDock Vina to predict interactions with targets (e.g., tubulin’s colchicine-binding site) and rationalize SAR trends .

Q. What in silico methods predict pharmacokinetic properties?

• SwissADME: Predict logP (2.5–3.5), aqueous solubility (-4.0 to -3.0 LogS), and BBB permeability (low) .
• pkCSM: Estimate hepatic metabolism (CYP3A4 substrate likelihood: 70%) and half-life (2–4 hours) .
• Molecular Dynamics (MD): Simulate stability in human serum albumin binding pockets over 100 ns trajectories .

Q. How to resolve conflicting NMR data due to tautomerism or rotameric states?

• 2D NMR Techniques: HSQC and HMBC to assign overlapping signals (e.g., distinguishing indole NH from triazole protons) .
• Variable Temperature NMR: Conduct experiments at 25°C and 60°C to identify dynamic processes (e.g., rotamer interconversion) .
• Crystallographic Validation: Compare experimental NMR shifts with those simulated from X-ray structures (Mercury software) .